Cas no 2229668-44-2 (2,2,3-trimethyl-4-phenylbut-3-enenitrile)
2,2,3-trimethyl-4-phenylbut-3-enenitrile Chemical and Physical Properties
Names and Identifiers
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- 2,2,3-trimethyl-4-phenylbut-3-enenitrile
- EN300-1879527
- 2229668-44-2
-
- Inchi: 1S/C13H15N/c1-11(13(2,3)10-14)9-12-7-5-4-6-8-12/h4-9H,1-3H3/b11-9+
- InChI Key: NTTTZYOQLFGOCU-PKNBQFBNSA-N
- SMILES: N#CC(C)(C)/C(/C)=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 185.120449483g/mol
- Monoisotopic Mass: 185.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 23.8Ų
2,2,3-trimethyl-4-phenylbut-3-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879527-0.05g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 0.05g |
$660.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-0.1g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 0.1g |
$691.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-0.25g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 0.25g |
$723.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-0.5g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 0.5g |
$754.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-1.0g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1879527-2.5g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 2.5g |
$1539.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-5.0g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1879527-10.0g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 10g |
$3376.0 | 2023-06-02 | ||
| Enamine | EN300-1879527-1g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 1g |
$785.0 | 2023-09-18 | ||
| Enamine | EN300-1879527-5g |
2,2,3-trimethyl-4-phenylbut-3-enenitrile |
2229668-44-2 | 5g |
$2277.0 | 2023-09-18 |
2,2,3-trimethyl-4-phenylbut-3-enenitrile Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2,2,3-trimethyl-4-phenylbut-3-enenitrile
Introduction to 2,2,3-trimethyl-4-phenylbut-3-enenitrile (CAS No. 2229668-44-2)
2,2,3-trimethyl-4-phenylbut-3-enenitrile (CAS No. 2229668-44-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a substituted butenyl chain with multiple methyl groups and a phenyl group attached to the nitrile functionality.
The molecular formula of 2,2,3-trimethyl-4-phenylbut-3-enenitrile is C13H15N, and its molecular weight is approximately 185.27 g/mol. The compound's structure features a conjugated double bond system and a nitrile group, which contribute to its chemical reactivity and potential for forming various derivatives. The presence of multiple methyl groups also adds to its stability and solubility properties.
In the realm of pharmaceutical research, 2,2,3-trimethyl-4-phenylbut-3-enenitrile has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that the nitrile group played a crucial role in enhancing the binding affinity of the compound to the target enzyme.
Beyond its pharmaceutical applications, 2,2,3-trimethyl-4-phenylbut-3-enenitrile has also been investigated for its use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. A 2020 study in the journal Advanced Materials highlighted the use of this compound as a monomer in the preparation of conductive polymers with enhanced electrical properties. The conjugated double bond system and the nitrile group were found to contribute significantly to the electronic properties of the resulting materials.
In terms of chemical synthesis, 2,2,3-trimethyl-4-phenylbut-3-enenitrile serves as an important intermediate in the preparation of various organic compounds. Its versatile reactivity allows it to undergo a wide range of chemical transformations, including nucleophilic additions, electrophilic substitutions, and radical reactions. This makes it a valuable building block for synthetic chemists working on the development of new molecules with diverse functionalities.
The synthesis of 2,2,3-trimethyl-4-phenylbut-3-enenitrile typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a substituted acetonitrile with an appropriate ketone or aldehyde followed by subsequent modifications to introduce the desired substituents. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these synthetic pathways.
In conclusion, 2,2,3-trimethyl-4-phenylbut-3-enenitrile (CAS No. 2229668-44-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an important molecule for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.
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